Cas no 62765-25-7 (Butanoic acid, 2,3,3,4,4,4-hexafluoro-)

• Product Name: Butanoic acid, 2,3,3,4,4,4-hexafluoro-
• CAS No: 62765-25-7
• MF: C₄H₂F₆O₂
• MW: 196.047902584076
• MDL: MFCD03412263
• CID: 431900
• PubChem ID: 18987705
• Update Time: 2025-06-09

Butanoic acid, 2,3,3,4,4,4-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,3,3,4,4,4-hexafluoro-
• 2,3,3,4,4,4-hexafluorobutanoic acid
• 62765-25-7
• YOCXVTUVGZFVTK-UHFFFAOYSA-N
• MFCD03412263
• HPFLCA_i n=2
• NS00074584
• SCHEMBL7186316
• 2H-Perfluorobutyric acid
• EN300-7549004
• Hydrogen-substituted perfluorobutanoic acid
• DTXSID10597158

• MDL： MFCD03412263
• Inchi： 1S/C4H2F6O2/c5-1(2(11)12)3(6,7)4(8,9)10/h1H,(H,11,12)
• InChI Key： YOCXVTUVGZFVTK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C(=O)O)F)F

Computed Properties

• Exact Mass: 195.99586
• Monoisotopic Mass: 195.99589827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on Butanoic acid, 2,3,3,4,4,4-hexafluoro-

Butanoic Acid, 2,3,3,4,4,4-Hexafluoro- (CAS No 62765-25-7): A Comprehensive Overview

Butanoic acid, 2,3,3,4,4,4-hexafluoro-, also known by its CAS registry number CAS No 62765-25-7, is a fluorinated carboxylic acid with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by the presence of six fluorine atoms attached to the butanoic acid backbone, which imparts distinctive physical and chemical properties. The fluorination pattern at positions 2, 3, 3, 4, 4, and 4 creates a highly fluorinated molecule with potential applications in materials science, pharmaceuticals, and advanced manufacturing.

The synthesis of butanoic acid, 2,3,3,4,4,4-hexafluoro- involves multi-step chemical processes that require precise control over fluorination reactions. Recent advancements in fluorination techniques have enabled the production of this compound with high purity and efficiency. Researchers have explored various methods to optimize the synthesis pathway by utilizing novel catalysts and reaction conditions to minimize environmental impact and improve yield.

In terms of physical properties, CAS No 62765-25-7 exhibits a high melting point due to the strong intermolecular forces resulting from the fluorine atoms. The compound's solubility in organic solvents is also notable due to its polar nature. These properties make it suitable for applications requiring thermal stability and specific solubility characteristics.

Butanoic acid derivatives, including CAS No 62765-25-7, have been extensively studied for their role in materials science. Recent research has highlighted their potential as precursors for the synthesis of advanced polymers and coatings with exceptional thermal and chemical resistance. For instance, hexafluoro butanoic acid derivatives have been used in the development of fluoropolymers that find applications in aerospace and electronics industries.

In the pharmaceutical sector, CAS No 62765-25-7 has shown promise as an intermediate in drug discovery processes. The fluorinated nature of the molecule enhances its bioavailability and stability when incorporated into drug candidates targeting specific therapeutic areas such as oncology or infectious diseases.

The environmental impact of< span style="font-weight: bold;"> butanoic acid derivatives, including CAS No 62765-25-7, has been a subject of recent studies focusing on their degradation pathways. Researchers have identified microbial degradation mechanisms that can effectively break down these compounds under specific environmental conditions. This knowledge is crucial for developing sustainable practices to manage their use and disposal.

In conclusion, butanoic acid, particularly its hexafluoro derivative (CAS No 62765-25-7), represents a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties make it an invaluable tool for advancing modern technologies while ongoing research continues to uncover new possibilities for its utilization.